Cas no 1997624-00-6 (3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl)-)

• Product Name: 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl)-
• CAS No: 1997624-00-6
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5292921
• Update Time: 2025-06-13

3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl)-

• Inchi： 1S/C7H9N3O/c1-2-7(11)5-10-4-6(8)3-9-10/h2-4H,1,5,8H2
• InChI Key： FCLGQWIDKKIPSQ-UHFFFAOYSA-N
• SMILES： C(N1C=C(N)C=N1)C(=O)C=C

Additional information on 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl)-

Introduction to 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl) and Its Significance in Modern Chemical Research

3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl), with the CAS number 1997624-00-6, represents a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative combines the structural features of butenone and pyrazole, two moieties known for their versatile reactivity and biological activity. The presence of an amino group on the pyrazole ring further enhances its potential as a building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound's molecular framework positions it as a promising candidate for further exploration in drug discovery. Butenone derivatives have been widely studied for their role as Michael acceptors and electrophilic intermediates, while pyrazole derivatives are renowned for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The synergistic combination of these two pharmacophoric units in 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl) suggests a rich chemical space for designing molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds, allowing researchers to predict their binding affinities and interactions with biological targets with greater accuracy. This has led to increased interest in 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl) as a scaffold for developing small-molecule inhibitors targeting key enzymes and receptors involved in various diseases. For instance, studies have highlighted its potential in modulating enzymes such as kinases and phosphodiesterases, which are central to signal transduction pathways implicated in cancer and inflammatory disorders.

In the realm of synthetic chemistry, the reactivity of the amino group on the pyrazole ring provides multiple avenues for functionalization. This allows for the facile introduction of additional substituents that can fine-tune the electronic and steric properties of the molecule. Such modifications are crucial for optimizing drug-like properties such as solubility, metabolic stability, and cell permeability. Researchers have employed various strategies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, to diversify the structure of this compound class.

The intersection of 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl) with emerging fields like photopharmacology has also garnered attention. Photoreactive compounds have been increasingly utilized to develop photocontrollable drugs that can be activated or deactivated upon exposure to specific wavelengths of light. The incorporation of a butenone moiety into such systems can enhance their photochemical properties, enabling precise control over their biological effects. This approach holds promise for applications in targeted therapy and real-time drug delivery systems.

Furthermore, the growing emphasis on green chemistry has prompted investigations into sustainable synthetic routes for 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl). Catalytic processes that minimize waste and energy consumption are being prioritized to align with environmental regulations and economic feasibility. Techniques such as flow chemistry and biocatalysis have been explored to achieve these goals, offering scalable solutions for industrial production.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in material science due to its ability to form coordination complexes with metal ions. These complexes exhibit unique electronic and optical properties that make them suitable for use in sensors, catalysts, and luminescent materials. The versatility of 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-yl) underscores its importance as a multifunctional building block in both academic research and industrial applications.

As computational methods continue to evolve, so does our ability to rationally design molecules like 3-Buten-2-one, 1-(4-amino-1H-pyrazol-1-y)l based on structural motifs derived from natural products or known bioactive scaffolds. Machine learning algorithms can predict promising derivatives by analyzing vast datasets of chemical structures and their biological activities. This data-driven approach accelerates the discovery process by identifying lead compounds that warrant further experimental validation.

In conclusion,3 Buten -2 one, 11(44 amino -11H -pyrazol -11 y)l represents a fascinating compound at the crossroads of organic synthesis, medicinal chemistry,and materials science Its unique structural features offer numerous opportunities for innovation across multiple disciplines As research progresses,this molecule is poised to contribute significantlyto advancements in drug developmentand functional materials highlighting its enduring relevancein modern chemical research